Cas no 1100753-07-8 (7-Oxa-4-azaspiro[2.5]octan-5-one)

• Product Name: 7-Oxa-4-azaspiro[2.5]octan-5-one
• CAS No: 1100753-07-8
• MF: C₆H₉NO₂
• MW: 127.141161680222
• MDL: MFCD11655976
• CID: 822495
• PubChem ID: 70700750
• Update Time: 2025-06-12

7-Oxa-4-azaspiro[2.5]octan-5-one Chemical and Physical Properties

Names and Identifiers

• 7-Oxa-4-azaspiro[2.5]octan-5-one
• EN300-157762
• CS-0088418
• MFCD11655976
• 1100753-07-8
• DTXSID00743546
• SCHEMBL18630670
• F2147-3388
• AS-41258
• Z1255357142
• AKOS016006493
• CHEMBL4537872

• MDL： MFCD11655976
• Inchi： 1S/C6H9NO2/c8-5-3-9-4-6(7-5)1-2-6/h1-4H2,(H,7,8)
• InChI Key： MRQICWAEJUUHEU-UHFFFAOYSA-N
• SMILES： O1CC(NC2(C1)CC2)=O

Computed Properties

• Exact Mass: 127.06300
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 41.82000
• LogP: -0.05870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 7-Oxa-4-azaspiro[2.5]octan-5-one

Introduction to 7-Oxa-4-azaspiro[2.5]octan-5-one (CAS No. 1100753-07-8)

7-Oxa-4-azaspiro[2.5]octan-5-one, with the CAS number 1100753-07-8, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their unique three-dimensional structure and potential for diverse biological activities.

The chemical structure of 7-Oxa-4-azaspiro[2.5]octan-5-one consists of a seven-membered ring containing an oxygen atom and a nitrogen atom, fused to a five-membered ring. This spirocyclic framework provides a rigid and conformationally constrained structure, which can be advantageous in drug design for optimizing pharmacokinetic properties and reducing metabolic liabilities.

Recent studies have highlighted the potential of 7-Oxa-4-azaspiro[2.5]octan-5-one in various therapeutic areas. One notable application is in the development of central nervous system (CNS) drugs, where its spirocyclic structure can enhance blood-brain barrier permeability and improve brain uptake. This property is particularly valuable for treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression.

In addition to its CNS applications, 7-Oxa-4-azaspiro[2.5]octan-5-one has shown promise in the field of oncology. Research has demonstrated that this compound can exhibit potent antiproliferative effects on various cancer cell lines, making it a potential lead for the development of novel anticancer agents. The mechanism of action is thought to involve the modulation of key signaling pathways involved in cell growth and survival.

The synthetic accessibility of 7-Oxa-4-azaspiro[2.5]octan-5-one is another factor contributing to its appeal in drug discovery. Several efficient synthetic routes have been reported, allowing for the preparation of this compound in high yields and purity. These synthetic methods often involve ring-closing metathesis (RCM) or other cyclization reactions, which can be readily adapted to introduce functional groups for further optimization.

In preclinical studies, 7-Oxa-4-azaspiro[2.5]octan-5-one has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles. These characteristics are crucial for advancing compounds from preclinical to clinical stages of drug development.

The safety profile of 7-Oxa-4-azaspiro[2.5]octan-5-one has been extensively evaluated through various in vitro and in vivo assays. Results from these studies indicate that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. This safety profile supports its potential for further clinical evaluation.

Clinical trials involving 7-Oxa-4-azaspiro[2.5]octan-5-one-based drugs are currently underway to assess their efficacy and safety in human subjects. Early-phase trials have shown promising results, with several compounds advancing to later stages of clinical development.

The future prospects for 7-Oxa-4-azaspiro[2.5]octan-5-one-based therapeutics are bright, driven by ongoing research and development efforts in both academia and industry. The unique structural features and diverse biological activities of this compound make it a valuable scaffold for the design and synthesis of novel drugs with improved therapeutic profiles.

In conclusion, 7-Oxa-4-azaspiro[2.5]octan-5-one (CAS No. 1100753-07-8) represents a promising lead compound with significant potential in various therapeutic areas, including CNS disorders and oncology. Its favorable pharmacokinetic properties, synthetic accessibility, and safety profile make it an attractive candidate for further drug development efforts.